Cas no 99389-63-6 (4-Methylumbelliferyl 2-Acetamido-2-deoxy-b-D-galactopyranoside 6-Sulfate)

• Product Name: 4-Methylumbelliferyl 2-Acetamido-2-deoxy-b-D-galactopyranoside 6-Sulfate
• CAS No: 99389-63-6
• CID: 5050499
• Update Time: 2025-06-21

4-Methylumbelliferyl 2-Acetamido-2-deoxy-b-D-galactopyranoside 6-Sulfate Chemical and Physical Properties

Names and Identifiers

• 4-Methylumbelliferyl 2-Acetamido-2-deoxy-β-D-galactopyranoside 6-Sulfate
• 2H-1-Benzopyran-2-one, 7-[[2-(acetylamino)-2-deoxy-6-O-sulfo-β-D-galactopyranosyl]oxy]-4-methyl-
• 4-Methylumbelliferyl 2-Acetamido-2-deoxy-b-D-galactopyranoside 6-Sulfate

Additional information on 4-Methylumbelliferyl 2-Acetamido-2-deoxy-b-D-galactopyranoside 6-Sulfate

Introduction to 4-Methylumbelliferyl 2-Acetamido-2-deoxy-β-D-galactopyranoside 6-Sulfate (CAS No. 99389-63-6)

4-Methylumbelliferyl 2-Acetamido-2-deoxy-β-D-galactopyranoside 6-Sulfate, identified by its CAS number 99389-63-6, is a specialized glycoside derivative with significant applications in biochemical and biomedical research. This compound, characterized by its methylumbelliferyl moiety and sulfated galactose backbone, has garnered attention for its utility in various analytical and diagnostic methodologies. The structural configuration of this molecule, featuring a 2-acetamido-2-deoxy-β-D-galactopyranoside core and a 6-sulfate group, imparts unique properties that make it particularly valuable in probing glycosylation patterns and carbohydrate-mediated interactions.

The 4-methylumbelliferyl part of the name is a key feature, as it serves as a fluorescent label that can be excited by UV light and emits a characteristic blue fluorescence. This property is leveraged in various applications, including the detection of glycosidic bonds in biological samples. The sulfated galactose component enhances the solubility of the compound and influences its binding affinity to specific glycosyltransferases and lectins. Together, these structural elements make 4-Methylumbelliferyl 2-Acetamido-2-deoxy-β-D-galactopyranoside 6-Sulfate a versatile tool for researchers studying carbohydrate biology.

In recent years, advancements in glycomics have highlighted the importance of understanding complex carbohydrate structures and their roles in cellular processes. The compound has been widely used in enzyme kinetics studies, where it serves as a substrate for β-galactosidases and other glycoside hydrolases. Its fluorescence properties allow for real-time monitoring of enzymatic activity, providing insights into reaction mechanisms and substrate specificity. Additionally, the sulfated galactose moiety mimics natural glycosaminoglycans (GAGs), making it a valuable probe for studying GAG-protein interactions, which are crucial in processes such as cell adhesion, signal transduction, and pathogen infection.

One of the most compelling applications of 4-Methylumbelliferyl 2-Acetamido-2-deoxy-β-D-galactopyranoside 6-Sulfate is in the field of glycobiology and cancer research. Studies have demonstrated that aberrant glycosylation is often associated with tumor progression and metastasis. By using this compound as a probe, researchers can identify changes in glycosylation patterns that correlate with disease states. For instance, it has been employed to study the role of β-galactosidase enzymes in tumor cell migration and invasion. The ability to visualize these processes using fluorescence microscopy has provided novel insights into the molecular mechanisms underlying cancer biology.

Furthermore, the compound has found utility in diagnostic assays for detecting pathogens that exploit carbohydrate recognition mechanisms. For example, certain bacteria use lectins to bind host carbohydrates during infection. By incorporating 4-Methylumbelliferyl 2-Acetamido-2-deoxy-β-D-galactopyranoside 6-Sulfate into microarray platforms or flow cytometry assays, researchers can screen for lectin-producing pathogens with high sensitivity. This approach has potential applications in rapid diagnostics, enabling early detection of infectious diseases.

The synthesis of 4-Methylumbelliferyl 2-Acetamido-2-deoxy-β-D-galactopyranoside 6-Sulfate involves multi-step organic transformations, requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the methylumbelliferyl group necessitates careful protection-deprotection strategies to avoid unwanted side reactions. Similarly, the sulfation at the C6 position of the galactose ring must be performed under mild conditions to prevent degradation of the glycosidic linkage. Advances in synthetic methodologies have improved the efficiency of these processes, making large-scale production feasible for research applications.

The chemical stability of this compound under various storage conditions is also an important consideration. While its fluorescence properties make it highly suitable for immediate use in experiments, long-term storage requires protection from light and moisture to prevent quenching or degradation. Researchers often store solutions or lyophilized forms at low temperatures to maintain integrity. Additionally, compatibility with common buffers and solvents ensures its broad applicability in laboratory settings.

In conclusion,4-Methylumbelliferyl 2-Acetamido-2-deoxy-β-D-galactopyranoside 6-Sulfate (CAS No. 99389-63-6) represents a powerful tool for investigating carbohydrate biology with its unique structural features and fluorescence properties. Its applications span from basic research on glycosidic bond cleavage to advanced studies on disease mechanisms and diagnostics. As our understanding of glycans continues to evolve,4-Methylumbelliferyl 2-Acetamido-2-deoxy-β-D-galactopyranoside 6-Sulfate will undoubtedly remain at the forefront of glycobiological research, contributing to breakthroughs in health sciences.